Cas no 4635-82-9 (ACRYLONITRILE-2-D1)

• Product Name: ACRYLONITRILE-2-D1
• CAS No: 4635-82-9
• MF: C₃H₃N
• MW: 54.0687820911407
• CID: 325664
• PubChem ID: 12196255
• Update Time: 2025-04-19

ACRYLONITRILE-2-D1 Chemical and Physical Properties

Names and Identifiers

• ACRYLONITRILE-2-D1
• ACRYLONITRILE-[2-D]
• 4635-82-9
• Acrylonitrile-2-d, >=98 atom % D, >=99% (CP), contains hydroquinone as stabilizer
• 2-deuterioprop-2-enenitrile
• Acrylonitrile-2-d
• DTXSID50479984
• D97999
• deuteroacrylonitrile

• Inchi： 1S/C3H3N/c1-2-3-4/h2H,1H2/i2D
• InChI Key： NLHHRLWOUZZQLW-VMNATFBRSA-N
• SMILES： N#CC([2H])=C

Computed Properties

• Exact Mass: 54.032825846g/mol
• Monoisotopic Mass: 54.032825846g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.815 g/mL at 25 °C
• Melting Point: −83 °C(lit.)
• Boiling Point: 77 °C(lit.)
• Flash Point: 32 °F
• Refractive Index: n20/D 1.391(lit.)
• Solubility: Not determined

ACRYLONITRILE-2-D1 Security Information

• Hazardous Material transportation number：UN 1093 3/PG 1
• WGK Germany：3
• Hazard Category Code： 45-46-11-23/24/25-36/37-62-51/53-43-41-63
• Safety Instruction： 53-16-23-36/37/39-45-61-26
• Hazardous Material Identification：
• Risk Phrases：45-46-11-23/24/25-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles